Cas no 102115-82-2 (2-bromospiro[3.3]heptane)

• Product Name: 2-bromospiro[3.3]heptane
• CAS No: 102115-82-2
• MF: C₇H₁₁Br
• MW: 175.066241502762
• MDL: MFCD20633948
• CID: 3558847
• PubChem ID: 85529750
• Update Time: 2025-05-19

2-bromospiro[3.3]heptane Chemical and Physical Properties

Names and Identifiers

• Spiro[3.3]heptane, 2-bromo-
• 2-bromospiro[3.3]heptane
• 2-Bromospiro(3.3)heptane
• MFCD20633948
• 815-505-9
• SY216431
• SCHEMBL20745975
• CS-0470179
• EN300-302313
• CEA11582
• 102115-82-2

• MDL： MFCD20633948
• Inchi： 1S/C7H11Br/c8-6-4-7(5-6)2-1-3-7/h6H,1-5H2
• InChI Key： HIRZDAOWARBVFV-UHFFFAOYSA-N
• SMILES： C1C2(CCC2)CC1Br

Computed Properties

• Exact Mass: 174.00441g/mol
• Monoisotopic Mass: 174.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 175.07g/mol
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 2-bromospiro[3.3]heptane

Introduction to 2-Bromospiro[3.3]Heptane (CAS No: 102115-82-2)

2-Bromospiro[3.3]heptane is a unique organic compound with the CAS number 102115-82-2. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, typically a carbon or nitrogen atom. In this case, the spiro structure consists of two cyclopropane rings fused at a single carbon atom, with a bromine substituent attached to one of the carbons in the spiro system.

The spiro structure of this compound plays a crucial role in its chemical properties and reactivity. The two cyclopropane rings create a highly strained system, making 2-bromospiro[3.3]heptane an interesting subject for studies on ring strain and reactivity in organic chemistry. Recent research has focused on the synthesis and reactivity of such strained systems, particularly in the context of their potential applications in drug design and materials science.

One of the key features of 2-bromospiro[3.3]heptane is its bromine substituent, which introduces both electronic and steric effects into the molecule. The bromine atom acts as an electron-withdrawing group, influencing the electronic properties of the spiro system and potentially enhancing its reactivity in certain reactions. Additionally, the steric bulk introduced by the bromine substituent can affect the molecule's conformation and interactions with other molecules.

Recent studies have explored the synthesis of spiro compounds like 2-bromospiro[3.3]heptane using various methods, including ring-closing metathesis and other transition-metal-catalyzed reactions. These methods have allowed for more efficient and selective syntheses of spiro systems, opening up new possibilities for their use in organic synthesis and materials science.

The reactivity of 2-bromospiro[3.3]heptane has also been studied in various contexts, including its participation in nucleophilic substitution reactions and its potential as a building block for more complex molecules. The strained nature of the spiro system makes it an attractive substrate for reactions that exploit ring strain, such as ring-opening reactions under specific conditions.

In terms of applications, spiro compounds like 2-bromospiro[3.3]heptane have shown promise in fields such as medicinal chemistry and materials science due to their unique structural properties and potential for modulating biological activity or physical properties of materials.

Overall, 2-bromospiro[3.3]heptane (CAS No: 102115-82-2) is a fascinating compound that continues to be an area of active research due to its unique structure and potential applications in various fields of chemistry.